Cas no 57360-11-9 (Ethanethioic acid, S-(2-oxopropyl) ester)

• Product Name: Ethanethioic acid, S-(2-oxopropyl) ester
• CAS No: 57360-11-9
• MF: C₅H₈O₂S
• MW: 132.180820465088
• CID: 385815
• PubChem ID: 262718
• Update Time: 2025-04-19

Ethanethioic acid, S-(2-oxopropyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-(2-oxopropyl) ester
• Ethanethioic acid, S-(2-oxopropyl) ester (9CI)
• S-(2-oxopropyl) ethanethioate
• (acetylthio)acetone
• 1-acetylthio-2-propanone
• AC1L6836
• AC1Q5CJH
• Acetylmercapto-aceton
• acetylsulfanyl-acetone
• AG-K-68132
• AR-1L3348
• CTK1H4774
• NSC96652
• S-acetyl mercaptoacetone
• 57360-11-9
• SCHEMBL10014404
• DTXSID10294438
• Ethanethioic acid,s-(2-oxopropyl)ester
• NSC-96652

• Inchi： 1S/C5H8O2S/c1-4(6)3-8-5(2)7/h3H2,1-2H3
• InChI Key： ZKMBPYHUFFCKTQ-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC(C)=O

Computed Properties

• Exact Mass: 132.02454
• Monoisotopic Mass: 132.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.108
• Boiling Point: 179.1°Cat760mmHg
• Flash Point: 63.5°C
• Refractive Index: 1.469
• PSA: 34.14
• LogP: 0.85510